3-[(2H-1,3-benzodioxol-5-yl)methyl]-1-[(4-methylphenyl)methyl]-1H,2H,3H,4H-pyrido[3,2-d]pyrimidine-2,4-dione
Description
The compound 3-[(2H-1,3-benzodioxol-5-yl)methyl]-1-[(4-methylphenyl)methyl]-1H,2H,3H,4H-pyrido[3,2-d]pyrimidine-2,4-dione is a pyrido-pyrimidine derivative featuring a bicyclic core fused at the [3,2-d] position. Its structure includes two key substituents:
- 3-(2H-1,3-Benzodioxol-5-yl)methyl group: This electron-rich substituent, derived from the benzodioxole moiety, enhances lipophilicity and may facilitate interactions with aromatic residues in biological targets.
- 1-(4-Methylphenyl)methyl group: A para-methylbenzyl group contributing to steric bulk and influencing metabolic stability.
Pyrido-pyrimidines are structurally related to purines, enabling interactions with enzymes like kinases and receptors. The [3,2-d] fusion distinguishes it from isomers such as pyrido[2,3-d]pyrimidines, altering electronic distribution and binding modes .
Properties
IUPAC Name |
3-(1,3-benzodioxol-5-ylmethyl)-1-[(4-methylphenyl)methyl]pyrido[3,2-d]pyrimidine-2,4-dione | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H19N3O4/c1-15-4-6-16(7-5-15)12-25-18-3-2-10-24-21(18)22(27)26(23(25)28)13-17-8-9-19-20(11-17)30-14-29-19/h2-11H,12-14H2,1H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BXOSQCHIRUGWAK-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CN2C3=C(C(=O)N(C2=O)CC4=CC5=C(C=C4)OCO5)N=CC=C3 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H19N3O4 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
401.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Comparison with Structural Analogues
Core Heterocycle Variations
Pyrido[2,3-d]pyrimidines
- Example : 6-(Hydroxybenzoyl)-1-methylpyrido[2,3-d]pyrimidine-2,4-diones ().
- Key Differences: Fusion Position: [2,3-d] vs. Electronic Properties: HOMO-LUMO gaps (3.91–4.10 eV) suggest moderate stability; substituents like hydroxybenzoyl increase polarity compared to the benzodioxole group .
- Biological Relevance : Demonstrated kinase inhibition and anti-inflammatory activity .
Thieno[2,3-d]pyrimidines
- Example: 5-Methyl-6-(2-methylthiazol-4-yl)-3-phenylthieno[2,3-d]pyrimidine-2,4-diones ().
- Key Differences :
Pyrazolo[3,4-d]pyrimidines
Substituent Effects
Physicochemical and Electronic Properties
- HOMO-LUMO Gaps : The target compound’s benzodioxole group may reduce the gap compared to hydroxybenzoyl derivatives (), increasing reactivity.
- Solubility : The benzodioxole and methylbenzyl groups likely render the compound poorly water-soluble, necessitating formulation adjustments for bioavailability.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
